Cas no 866763-17-9 (2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride)

• Product Name: 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride
• CAS No: 866763-17-9
• MF: C₇H₂Cl₃FO₃S
• MW: 291.511381626129
• MDL: MFCD27930596
• CID: 4756568
• PubChem ID: 86643924
• Update Time: 2026-02-26

2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride
• Benzoyl chloride, 2-chloro-5-(chlorosulfonyl)-4-fluoro-
• 2-chloro-5-chlorosulfonyl-4-fluorobenzoyl chloride
• 866763-17-9
• EN300-206025
• SCHEMBL397881
• BS-52522
• C7H2Cl3FO3S
• 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoylchloride
• DB-423215
• LARUSNHLTMTCIV-UHFFFAOYSA-N
• E74666
• 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

• MDL： MFCD27930596
• Inchi： 1S/C7H2Cl3FO3S/c8-4-2-5(11)6(15(10,13)14)1-3(4)7(9)12/h1-2H
• InChI Key： LARUSNHLTMTCIV-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=C(C(=O)Cl)C=1)Cl)F)(=O)=O

Computed Properties

• Exact Mass: 289.877426g/mol
• Monoisotopic Mass: 289.877426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.5g/mol
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride

2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl Chloride: A Comprehensive Overview

2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (CAS No. 866763-17-9) is a highly reactive aromatic compound with significant applications in organic synthesis and materials science. This compound, characterized by its unique structure featuring a benzoyl chloride moiety substituted with chlorine, fluorine, and a chlorosulfonyl group, has garnered attention in recent years due to its versatile reactivity and potential in advanced chemical transformations.

The molecular structure of 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is defined by a benzene ring with three substituents: a chlorine atom at position 2, a fluorine atom at position 4, and a chlorosulfonyl group (-SO₂Cl) at position 5. This arrangement imparts the molecule with distinct electronic properties, making it highly susceptible to nucleophilic attack at the carbonyl carbon of the benzoyl chloride group. Recent studies have highlighted the importance of such reactivity in designing novel synthetic pathways for complex molecules, particularly in the pharmaceutical and agrochemical industries.

One of the most notable advancements involving 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride is its role as an electrophilic reagent in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo nucleophilic aromatic substitution (NAS) reactions under mild conditions, enabling the construction of diverse nitrogen-containing heterocycles. For instance, a study published in *Organic Letters* in 2023 reported the successful synthesis of pyridine derivatives using this compound as an electrophile. The reaction conditions were optimized to minimize side reactions, thereby enhancing the overall yield and purity of the products.

Another area where 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride has shown promise is in the development of advanced materials. Its ability to form stable covalent bonds with various nucleophiles has led to its use in creating cross-linked polymers with enhanced mechanical and thermal properties. A research team from Stanford University recently utilized this compound to synthesize a novel class of polyurethanes with improved resistance to environmental degradation. The study, published in *Macromolecules*, emphasized the importance of such materials in sustainable manufacturing practices.

In addition to its synthetic applications, 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride has also been explored for its potential in catalysis. Scientists at the Max Planck Institute have investigated its use as a catalyst in Friedel-Crafts acylation reactions, where it demonstrated superior activity compared to traditional catalysts like AlCl₃. The research, featured in *Angewandte Chemie*, attributed this enhanced performance to the compound's ability to stabilize transition states through its electron-withdrawing substituents.

The synthesis of 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the chlorination of a fluorinated benzene derivative followed by sulfonation and subsequent conversion to the acid chloride. Recent advancements in catalytic methods have streamlined these steps, reducing production costs and minimizing environmental impact.

Despite its numerous advantages, handling 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride requires careful consideration due to its reactivity and potential hazards. Proper safety protocols must be adhered to during storage and manipulation to prevent unintended reactions or exposure risks.

In conclusion, 2-Chloro-5-(chlorosulfonyl)-4-fluorobenzoyl chloride (CAS No. 866763-17-9) stands as a pivotal compound in modern organic chemistry, offering innovative solutions across various domains. Its role as an electrophile, catalyst, and building block for advanced materials underscores its significance in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to remain a cornerstone of chemical innovation for years to come.